2-(4-tert-butylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole
Overview
Description
2-(4-tert-butylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole, commonly known as TBNP, is a chemical compound that has gained significant attention in recent years due to its potential applications in various scientific research fields. TBNP is a heterocyclic organic compound that belongs to the oxadiazole class of compounds. It has a molecular formula of C19H18N2O3 and a molecular weight of 322.36 g/mol.
Mechanism of Action
The mechanism of action of TBNP is not fully understood. However, studies have shown that TBNP exhibits fluorescence in the presence of nitric oxide due to the formation of a complex between TBNP and nitric oxide. TBNP has also been shown to induce apoptosis (programmed cell death) in cancer cells when used as a photosensitizer in photodynamic therapy.
Biochemical and Physiological Effects:
TBNP has been shown to have minimal toxicity in vitro and in vivo studies. However, further studies are required to fully evaluate the safety and toxicity of TBNP. TBNP has also been shown to exhibit antioxidant properties and has been shown to reduce oxidative stress in various biological systems.
Advantages and Limitations for Lab Experiments
One of the main advantages of TBNP is its unique chemical properties, which make it a useful tool in various scientific research applications. However, one of the limitations of TBNP is its limited solubility in aqueous solutions, which can limit its use in certain applications.
Future Directions
There are several future directions for the use of TBNP in scientific research. One potential application is the use of TBNP as a fluorescent probe for the detection of other reactive oxygen and nitrogen species in biological systems. Additionally, TBNP could be used as a building block in the synthesis of other compounds with potential applications in drug discovery and medicinal chemistry. Further studies are also required to fully evaluate the safety and toxicity of TBNP in various biological systems.
Scientific Research Applications
TBNP has been widely used in various scientific research applications due to its unique chemical properties. It has been used as a fluorescent probe to detect the presence of nitric oxide in biological systems. TBNP has also been used as a photosensitizer in photodynamic therapy for cancer treatment. Additionally, TBNP has been used as a building block in the synthesis of other compounds with potential applications in drug discovery and medicinal chemistry.
properties
IUPAC Name |
2-(4-tert-butylphenyl)-5-(4-nitrophenyl)-1,3,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17N3O3/c1-18(2,3)14-8-4-12(5-9-14)16-19-20-17(24-16)13-6-10-15(11-7-13)21(22)23/h4-11H,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFPJFKXXOCHNKE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
323.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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